Cas no 1695883-77-2 (5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1695883-77-2
• MF: C₆H₂BrClF₃NO₂S
• MW: 324.502789020538
• MDL: MFCD29483495
• CID: 5245124
• Update Time: 2025-10-31

5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl chloride, 5-bromo-3-(trifluoromethyl)-
• 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

• MDL： MFCD29483495
• Inchi： 1S/C6H2BrClF3NO2S/c7-3-1-4(6(9,10)11)5(12-2-3)15(8,13)14/h1-2H
• InChI Key： RPUBYPUCMMWZPU-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=NC=C(Br)C=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

Research Brief on 5-Bromo-3-(trifluoromethyl)pyridine-2-sulfonyl Chloride (CAS: 1695883-77-2)

5-Bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1695883-77-2) is a key intermediate in the synthesis of pharmaceuticals and agrochemicals. This compound has garnered significant attention due to its versatile reactivity, particularly in the formation of sulfonamides, which are critical in drug discovery. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, emphasizing its importance in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel pyridine-based sulfonamides targeting bacterial infections. Researchers utilized 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride as a precursor to develop derivatives with enhanced antibacterial activity against resistant strains, showcasing its potential in addressing antibiotic resistance.

In addition to its antimicrobial applications, this compound has been investigated for its role in cancer therapy. A recent preprint on bioRxiv detailed its incorporation into small-molecule inhibitors targeting protein kinases involved in tumor progression. The study reported improved selectivity and potency in inhibiting specific kinase pathways, suggesting its promise in oncology drug development.

From a synthetic chemistry perspective, advancements in the scalable production of 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride have been reported. A 2024 Organic Process Research & Development article outlined an optimized, high-yield synthesis route, reducing production costs and environmental impact. This progress is critical for meeting the growing demand in industrial applications.

Despite its utility, challenges remain in handling this compound due to its reactivity and stability concerns. Recent safety studies emphasize the need for controlled storage conditions and handling protocols to prevent degradation. Regulatory agencies are also scrutinizing its environmental footprint, prompting research into greener alternatives.

In conclusion, 5-bromo-3-(trifluoromethyl)pyridine-2-sulfonyl chloride continues to be a pivotal building block in drug discovery, with emerging applications in infectious disease and oncology. Ongoing research aims to expand its synthetic versatility while addressing safety and sustainability concerns, ensuring its relevance in future pharmaceutical innovations.